Cas no 2137952-39-5 (rac-[(2R,5S)-5-{[methyl(propyl)amino]methyl}oxolan-2-yl]methanol)

• Product Name: rac-[(2R,5S)-5-{[methyl(propyl)amino]methyl}oxolan-2-yl]methanol
• CAS No: 2137952-39-5
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6213510
• PubChem ID: 165787807
• Update Time: 2025-07-15

rac-[(2R,5S)-5-{[methyl(propyl)amino]methyl}oxolan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-715262
• 2137952-39-5
• rac-[(2R,5S)-5-{[methyl(propyl)amino]methyl}oxolan-2-yl]methanol

• Inchi： 1S/C10H21NO2/c1-3-6-11(2)7-9-4-5-10(8-12)13-9/h9-10,12H,3-8H2,1-2H3/t9-,10+/m0/s1
• InChI Key： MGKKEVDABZZJSY-VHSXEESVSA-N
• SMILES： O1[C@@H](CO)CC[C@H]1CN(C)CCC

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.7Ų

Additional information on rac-[(2R,5S)-5-{[methyl(propyl)amino]methyl}oxolan-2-yl]methanol

Comprehensive Overview of rac-[(2R,5S)-5-{[methyl(propyl)amino]methyl}oxolan-2-yl]methanol (CAS No. 2137952-39-5)

The compound rac-[(2R,5S)-5-{[methyl(propyl)amino]methyl}oxolan-2-yl]methanol (CAS No. 2137952-39-5) is a chiral derivative of oxolane, featuring a unique structural framework that combines a tetrahydrofuran ring with a substituted amino alcohol moiety. This molecule has garnered significant attention in the fields of medicinal chemistry and drug discovery due to its potential as a building block for bioactive molecules. The presence of both methyl(propyl)amino and methanol functional groups makes it a versatile intermediate for synthesizing compounds with diverse pharmacological activities.

In recent years, the demand for chiral compounds like rac-[(2R,5S)-5-{[methyl(propyl)amino]methyl}oxolan-2-yl]methanol has surged, driven by the growing focus on enantioselective synthesis in pharmaceutical research. Researchers are particularly interested in its potential applications in designing central nervous system (CNS) targeting agents and G-protein-coupled receptor (GPCR) modulators. The compound's stereochemistry, highlighted by the (2R,5S) configuration, is critical for its interaction with biological targets, making it a subject of extensive stereochemical studies.

The synthesis of rac-[(2R,5S)-5-{[methyl(propyl)amino]methyl}oxolan-2-yl]methanol typically involves multi-step organic transformations, including reductive amination and ring-forming reactions. Its oxolan-2-yl methanol backbone is particularly noteworthy for its stability and compatibility with various reaction conditions, enabling further functionalization. This adaptability has led to its exploration in the development of prodrugs and bioconjugates, aligning with current trends in precision medicine and targeted drug delivery.

From an industrial perspective, the scalability of producing CAS No. 2137952-39-5 is a key consideration. Advances in continuous flow chemistry and catalytic asymmetric synthesis have improved the efficiency of its manufacturing, reducing costs and environmental impact. These innovations resonate with the broader push toward green chemistry and sustainable pharmaceutical production, topics frequently searched by professionals in the field.

In addition to its pharmaceutical relevance, rac-[(2R,5S)-5-{[methyl(propyl)amino]methyl}oxolan-2-yl]methanol has also been investigated in material science. Its amphiphilic nature, owing to the hydrophilic methanol and lipophilic propylamino groups, makes it a candidate for designing supramolecular assemblies and smart polymers. Such applications are increasingly popular in nanotechnology and biomaterials, areas that dominate academic and industrial research discussions.

Quality control and analytical characterization of CAS No. 2137952-39-5 are critical for ensuring its suitability in high-value applications. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify its purity and stereochemical integrity. These methods align with the stringent regulatory standards of the pharmaceutical industry, a topic of perpetual interest among quality assurance professionals.

Looking ahead, the compound's potential in drug repurposing and combination therapies is an exciting avenue. Its structural motifs are reminiscent of those found in known neuromodulators and anti-inflammatory agents, sparking hypotheses about its utility in treating neurodegenerative and autoimmune conditions. Such prospects are highly searched in medical and pharmacological databases, reflecting the compound's relevance to cutting-edge therapeutic strategies.

In summary, rac-[(2R,5S)-5-{[methyl(propyl)amino]methyl}oxolan-2-yl]methanol (CAS No. 2137952-39-5) represents a multifaceted chemical entity with broad applicability across pharmaceuticals, materials science, and beyond. Its unique stereochemistry and functional group arrangement position it as a valuable asset in both academic and industrial settings, catering to the evolving needs of modern science and technology.